Cas no 81486-91-1 (1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt)

• Product Name: 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt
• CAS No: 81486-91-1
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• MDL: MFCD01570893
• CID: 719964
• Update Time: 2025-11-02

1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• Methanone,cyclohexyl-1-piperazinyl-, hydrochloride (1:1)
• Cyclohexyl(1-piperazinyl)methanone hydrochloride (1:1)
• CYCLOHEXYL(PIPERAZINO)METHANONE HYDROCHLORIDE
• 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt

• MDL： MFCD01570893
• Inchi： 1S/C11H20N2O.ClH/c14-11(10-4-2-1-3-5-10)13-8-6-12-7-9-13;/h10,12H,1-9H2;1H
• InChI Key： FBTBZOJNRCJVRU-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCC1)N1CCNCC1

Experimental Properties

• Melting Point: 255-258

1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt

1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt (CAS No. 81486-91-1): A Comprehensive Overview

1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt (CAS No. 81486-91-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 1-(Cyclohexylcarbonyl)piperazine HCl, is a hydrochloride salt derivative of 1-(cyclohexylcarbonyl)piperazine. Its unique molecular structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt is C₁₁H₂₁N₂O·HCl, with a molecular weight of approximately 232.76 g/mol. The compound features a piperazine ring, which is a common motif in medicinal chemistry due to its ability to enhance solubility and bioavailability. The cyclohexylcarbonyl group attached to the piperazine ring contributes to the compound's stability and reactivity, making it suitable for various synthetic applications.

One of the key reasons for the growing interest in 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt is its role as a building block in the development of novel pharmaceuticals. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the piperazine moiety's prevalence in drugs targeting neurological disorders. Recent studies have explored its use in the synthesis of compounds with potential anxiolytic and antidepressant effects, aligning with the increasing global focus on mental health.

In addition to its pharmaceutical applications, 1-(Cyclohexylcarbonyl)piperazine HCl is also utilized in academic and industrial research settings. Its versatility as a synthetic intermediate allows chemists to explore new reaction pathways and develop innovative chemical entities. The compound's stability under various conditions makes it a reliable choice for multi-step synthetic processes, which is a critical factor in modern drug discovery pipelines.

The synthesis of 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt typically involves the reaction of piperazine with cyclohexylcarbonyl chloride, followed by treatment with hydrochloric acid to form the salt. This process is well-documented in the literature and can be optimized for high yield and purity. The resulting product is usually a white to off-white crystalline powder, soluble in water and polar organic solvents, which facilitates its handling in laboratory settings.

From a regulatory perspective, 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt is not classified as a hazardous substance under major global regulatory frameworks. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its non-hazardous nature makes it an attractive option for researchers seeking safe and effective chemical intermediates.

The market demand for 1-(Cyclohexylcarbonyl)piperazine HCl has been steadily increasing, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are responding to this demand by offering high-purity grades of the compound, often with detailed analytical certificates to ensure quality and consistency. This trend reflects the broader shift toward precision chemistry in drug development and other advanced applications.

In conclusion, 1-(Cyclohexylcarbonyl)piperazine Hydrochloric Acid Salt (CAS No. 81486-91-1) is a versatile and valuable compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its stability and reactivity, make it a key player in the synthesis of novel bioactive molecules. As the scientific community continues to explore new therapeutic avenues, compounds like 1-(Cyclohexylcarbonyl)piperazine HCl will undoubtedly play a pivotal role in shaping the future of medicine and chemical innovation.